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Compound of Interest

Compound Name: ZK-90055 hydrochloride

Cat. No.: B1649416 Get Quote

Application Notes and Protocols: ZK-90055
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information on the safe handling and laboratory use

of ZK-90055 hydrochloride, a potent β2 adrenergic receptor agonist. The following protocols

are representative methods for characterizing the activity of this and similar compounds.

Safety and Handling
As a research chemical with limited safety data, ZK-90055 hydrochloride should be handled

with caution. The following guidelines are based on general laboratory safety principles for

handling potent pharmacological agents and information on β2 adrenergic agonists.
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Property Value Source

Chemical Name ZK-90055 hydrochloride [1]

Synonyms N/A [1]

CAS Number 84638-81-3 [1][2]

Molecular Formula C₁₆H₂₃ClN₂O₄ [1][2]

Molecular Weight 342.82 g/mol [1][2]

Appearance Solid powder [3]

Purity 99.67% [3]

Storage

Store at -20°C for up to 3

years (powder). In solvent,

store at -80°C for up to 1 year.

[1][3]

Solubility

Information not readily

available. It is recommended to

test solubility in small

quantities in appropriate

solvents like DMSO or ethanol.
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Precaution Description

Personal Protective Equipment (PPE)

Always wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves (e.g.,

nitrile) when handling ZK-90055 hydrochloride.

Ventilation

Handle the compound in a well-ventilated area,

preferably within a chemical fume hood, to

minimize inhalation exposure.

Handling of Powder

Avoid generating dust. Use appropriate

weighing techniques (e.g., weighing paper,

enclosed balance) to prevent dispersal of the

powder.

Skin and Eye Contact

Avoid direct contact with skin and eyes. In case

of contact, immediately flush the affected area

with copious amounts of water for at least 15

minutes and seek medical attention.

Inhalation

Avoid inhaling the powder. If inhalation occurs,

move to fresh air immediately and seek medical

attention.

Ingestion

Do not ingest. If ingestion occurs, rinse the

mouth with water and seek immediate medical

attention.

Waste Disposal

Dispose of waste containing ZK-90055

hydrochloride in accordance with local, state,

and federal regulations for chemical waste.

Potential Hazards

As a β2 adrenergic receptor agonist, accidental

exposure could potentially lead to systemic

effects such as tachycardia (increased heart

rate), muscle tremors, and nervousness.
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The following are generalized protocols for assessing the in vitro activity of ZK-90055
hydrochloride.

β2 Adrenergic Receptor Signaling Pathway
Activation of the β2 adrenergic receptor by an agonist like ZK-90055 hydrochloride initiates a

G-protein coupled signaling cascade, leading to an increase in intracellular cyclic AMP (cAMP).
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Caption: β2 Adrenergic Receptor Signaling Pathway.

Experimental Workflow for In Vitro Characterization
The general workflow for characterizing a β2 adrenergic receptor agonist involves initial binding

studies followed by functional assays to determine its potency and efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1649416#safety-and-handling-of-zk-90055-
hydrochloride-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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